Cas no 94086-64-3 (Butanoic acid,3-methyl-, 3,7-dimethyl-6-octenyl ester, (S)- (9CI))

• Product Name: Butanoic acid,3-methyl-, 3,7-dimethyl-6-octenyl ester, (S)- (9CI)
• CAS No: 94086-64-3
• MF: C₁₅H₂₈O₂
• MW: 240.381625175476
• CID: 803975
• PubChem ID: 21118789
• Update Time: 2025-04-19

Butanoic acid,3-methyl-, 3,7-dimethyl-6-octenyl ester, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-methyl-, 3,7-dimethyl-6-octenyl ester, (S)- (9CI)
• (S)-3,7-dimethyloct-6-enyl isovalerate
• EINECS 301-852-9
• 94086-64-3
• NS00091154
• DTXSID70240390

• Inchi： 1S/C15H28O2/c1-12(2)7-6-8-14(5)9-10-17-15(16)11-13(3)4/h7,13-14H,6,8-11H2,1-5H3/t14-/m0/s1
• InChI Key： WZTNQQJXPYEGAF-AWEZNQCLSA-N
• SMILES： O(C(CC(C)C)=O)CC[C@@H](C)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 240.208930132g/mol
• Monoisotopic Mass: 240.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 26.3Ų